molecular formula C10H6N2O2 B8527028 2-Oxo-3H-oxazolo[4,5-h]quinoline

2-Oxo-3H-oxazolo[4,5-h]quinoline

Cat. No. B8527028
M. Wt: 186.17 g/mol
InChI Key: ADUUMUIYOPOCGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Oxo-3H-oxazolo[4,5-h]quinoline is a useful research compound. Its molecular formula is C10H6N2O2 and its molecular weight is 186.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H6N2O2

Molecular Weight

186.17 g/mol

IUPAC Name

3H-[1,3]oxazolo[4,5-h]quinolin-2-one

InChI

InChI=1S/C10H6N2O2/c13-10-12-7-4-3-6-2-1-5-11-8(6)9(7)14-10/h1-5H,(H,12,13)

InChI Key

ADUUMUIYOPOCGI-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C3=C(C=C2)NC(=O)O3)N=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 7-amino-8-hydroxyquinoline (3.2 g, 20.0 mmol) in methylene chloride (50 ml) was treated with 25 ml of 1.6M phosgene gas in methylene chloride. Triethylamine (12 ml) was slowly added and the reaction was stirred overnight. The reaction mixture was partially concentrated and water was added. After treating the resulting mixture with aqueous ammonium hydroxide a precipitate formed which was filtered and dried giving 3.4 g (91% yield) of solid. M.P. >300° C.
Quantity
3.2 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
12 mL
Type
reactant
Reaction Step Three
Name
Yield
91%

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